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Compound of Interest

Compound Name: AL-438

Cat. No.: B1666759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the

non-steroidal, selective glucocorticoid receptor modulator AL-438 (CAS Number: 239066-73-

0). Adherence to these guidelines is critical to ensure a safe laboratory environment.

Emergency Procedures
In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, administer

oxygen. If the individual is not breathing, provide artificial respiration and seek immediate

medical attention. Do not use mouth-to-mouth resuscitation if the chemical has been

ingested or inhaled.

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a

physician.

In Case of Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything

by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Operational Plan: Safe Handling and Storage
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AL-438 should be handled in a well-ventilated area.[1] Appropriate personal protective

equipment (PPE), including chemical-impermeable gloves, lab coats, and safety goggles, must

be worn to avoid contact with the skin and eyes.[1] Avoid the formation of dust and aerosols.

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep the

compound away from foodstuff containers and incompatible materials.[1] For long-term storage

(months to years), it is recommended to store AL-438 at -20°C. For short-term storage (days to

weeks), 0-4°C is acceptable. The product is stable for several weeks during standard shipping

conditions.

Disposal Plan
Disposal of AL-438 and its containers must be conducted by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing. Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Discharge into the environment and sewer

systems must be avoided. All disposal activities must be in accordance with local, state, and

federal regulations.

Quantitative Data for AL-438
The following table summarizes the available physical and chemical properties for AL-438.

Please note that much of the experimental data is not readily available, and the provided

information is based on theoretical calculations and available safety data sheets.
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Property Value Reference

Chemical Formula C23H25NO2

Molecular Weight 347.45 g/mol

Exact Mass 347.1885

Physical State Solid

Melting Point No data available

Boiling Point No data available

Solubility No data available

Elemental Analysis
C, 79.51; H, 7.25; N, 4.03; O,

9.21

Experimental Protocols
Based on preclinical studies, AL-438 has demonstrated potent anti-inflammatory effects. A key

experimental protocol to assess its activity involves the use of in vitro cell-based transactivation

assays and the measurement of pro-inflammatory cytokine inhibition in human peripheral blood

mononuclear cells (PBMCs).

Protocol: Inhibition of Pro-inflammatory Cytokine Production in PBMCs

Cell Culture: Isolate PBMCs from whole blood using density gradient centrifugation. Culture

the cells in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum

and antibiotics.

Stimulation: Plate the PBMCs at a suitable density and stimulate with an inflammatory agent

such as lipopolysaccharide (LPS) to induce the production of cytokines like TNF-α and IL-1β.

Treatment: Concurrently with LPS stimulation, treat the cells with varying concentrations of

AL-438. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known

glucocorticoid like prednisolone).
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Incubation: Incubate the cells for a specified period (e.g., 24 hours) at 37°C in a humidified

atmosphere with 5% CO2.

Cytokine Measurement: Collect the cell culture supernatants and measure the

concentrations of TNF-α and IL-1β using a validated method such as an enzyme-linked

immunosorbent assay (ELISA).

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) of AL-438 for each

cytokine by plotting the cytokine levels against the log of the AL-438 concentration and fitting

the data to a dose-response curve.

Signaling Pathway of AL-438
AL-438 is a selective glucocorticoid receptor (GR) modulator. Its mechanism of action is

characterized by a "dissociated" profile, where it preferentially induces transrepression over

transactivation. This means it is more effective at inhibiting pro-inflammatory transcription

factors like NF-κB and AP-1 than it is at activating genes that can lead to metabolic side effects.
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Caption: Signaling pathway of AL-438 as a selective glucocorticoid receptor modulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666759#personal-protective-equipment-for-
handling-al-438]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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